Cas no 17429-25-3 (5H-Inden-5-one,1,2,3,3a,4,7a-hexahydro-7a-methyl-, (3aR,7aS)-rel-)
17429-25-3 structure
Product Name:5H-Inden-5-one,1,2,3,3a,4,7a-hexahydro-7a-methyl-, (3aR,7aS)-rel-
CAS No:17429-25-3
MF:C10H14O
MW:150.217563152313
CID:122339
PubChem ID:12860553
Update Time:2025-04-18
5H-Inden-5-one,1,2,3,3a,4,7a-hexahydro-7a-methyl-, (3aR,7aS)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Inden-5-one,1,2,3,3a,4,7a-hexahydro-7a-methyl-, (3aR,7aS)-rel-
- 5H-Inden-5-one, 1,2,3,3a,4,7a-hexahydro-7a-methyl-, trans-
- trans-Homoaconitic acid
- trans-Homoaconitinsaeure
- trans-Homoaconitsaeure
- trans-hydrindanone
- trans-hydrindenone
- 17429-25-3
- (3aR,7aS)-7a-methyl-2,3,3a,4-tetrahydro-1H-inden-5-one
-
- Inchi： 1S/C10H14O/c1-10-5-2-3-8(10)7-9(11)4-6-10/h4,6,8H,2-3,5,7H2,1H3/t8-,10-/m1/s1
- InChI Key： VTVAOEWVSQITMX-PSASIEDQSA-N
- SMILES： O=C1C=C[C@@]2(C)CCC[C@@H]2C1
Computed Properties
- Exact Mass: 150.10400
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.32180
5H-Inden-5-one,1,2,3,3a,4,7a-hexahydro-7a-methyl-, (3aR,7aS)-rel- Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
5H-Inden-5-one,1,2,3,3a,4,7a-hexahydro-7a-methyl-, (3aR,7aS)-rel- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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